Cas no 2411193-00-3 (2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one
• CAS No: 2411193-00-3
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 5357935
• PubChem ID: 146094703
• Update Time: 2025-11-01

2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766271740
• 2-Chloro-1-(2-ethyl-1,8-dioxa-4-azaspiro[5.5]undecan-4-yl)ethanone
• 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro[5.5]undecan-4-yl}ethan-1-one
• 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one

• Inchi： 1S/C12H20ClNO3/c1-2-10-7-14(11(15)6-13)8-12(17-10)4-3-5-16-9-12/h10H,2-9H2,1H3
• InChI Key： GJPCEWHDOCVGJV-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(CC)OC2(COCCC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8

Additional information on 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one

Introduction to 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one (CAS No: 2411193-00-3)

2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one (CAS No: 2411193-00-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate spirocyclic and heterocyclic framework, presents a unique structural motif that has been explored for its potential applications in drug discovery and molecular recognition. The presence of multiple functional groups, including a chloro substituent and an azaspiro structure, makes it a versatile scaffold for further chemical modifications and derivatization.

The spirocyclic core of this molecule, specifically the 4-azaspiro[5.5]undecane moiety, contributes to its distinct conformational flexibility and reactivity. This structural feature has been increasingly studied for its role in modulating biological activity, particularly in the design of bioactive molecules targeting neurological and inflammatory pathways. Recent advancements in computational chemistry have enabled a deeper understanding of how the spirocyclic arrangement influences the compound's pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to biological targets.

In the realm of medicinal chemistry, the chloro-substituted ethanone part of the molecule serves as a critical pharmacophore. Chloro groups are well-known for their ability to enhance metabolic stability and binding interactions with biological receptors. The specific positioning of this chloro group in 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one allows for optimal interactions with various enzyme active sites and receptor binding pockets. This has led to its investigation as a key component in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of neuroprotective agents. The spirocyclic azaheterocycle has been shown to exhibit properties that are beneficial in mitigating oxidative stress and neuroinflammation, which are key pathological mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have demonstrated that derivatives of this scaffold can cross the blood-brain barrier and exhibit significant neuroprotective effects without notable side effects.

The ethylene oxide bridge in the molecule contributes to its amphiphilic nature, which is advantageous for designing compounds with enhanced bioavailability and tissue penetration. This feature has been leveraged in formulating drug delivery systems where 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-yl}ethan-1-one can act as a key intermediate or active pharmaceutical ingredient (API). Recent innovations in nanotechnology have enabled the encapsulation of this compound within liposomes or polymeric nanoparticles, further enhancing its delivery efficiency to target tissues.

Another area of interest is the compound's role in anti-inflammatory drug development. The spirocyclic structure has been found to interact with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, derivatives of this compound have shown promise in reducing inflammation without causing significant gastrointestinal or cardiovascular side effects.

The synthesis of 2-chloro-1-{2-ethyl-1,8-dioxa-4-azaspiro5.5undecan-4-ylenol}ethanone involves multi-step organic transformations that highlight its synthetic versatility. The spirocyclic core is typically constructed through intramolecular cyclization reactions involving aziridines or oxiranes as precursors. The introduction of the chloro group is achieved through nucleophilic aromatic substitution or direct chlorination techniques under controlled conditions. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 2-chloro - - - - - - - - - - ethanone (CAS No: 2411193 -00 -3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in neuroprotection, anti-inflammation, and drug delivery systems underscore its importance as a lead compound for further medicinal chemistry investigations. As research continues to uncover new therapeutic applications for this molecule, it is expected to play an increasingly pivotal role in the development of next-generation pharmaceuticals.